Cas no 2135871-21-3 (Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate)
Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate
- (R)-phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate
- (R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo(1,5-a)pyrimidin-3-yl)carbamate
- Carbamic acid, N-(5-((2R)-2-(2,5-difluorophenyl)-1-pyrrolidinyl)pyrazolo(1,5-a)pyrimidin-3-yl)-, phenyl ester
- Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo(1,5-a)pyrimidin-3-yl)carbamate, (R)-
- Carbamic acid, N-[5-[(2R)-2-(2,5-difluorophenyl)-1-pyrrolidinyl]pyrazolo[1,5-a]pyrimidin-3-yl]-, phenyl ester
- C23H19F2N5O2
- Phenyl N-[5-[(2R)-2-(2,5-difluorophenyl)-1-pyrrolidinyl]pyrazolo[1,5-a]pyrimidin-3-yl]carbamate
- Phenyl N-(5-((2R)-2-(2,5-difluorophenyl)-1-pyrrolidinyl)pyrazolo(1,5-a)pyrimidin-3-yl)carbamate
- Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate, (R)-
- (R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol
- NIGFVSJQARITLT-HXUWFJFHSA-N
- C3S385JD7Q
- CS-M3735
- D77516
- 2135871-21-3
- SCHEMBL17754135
- UNII-C3S385JD7Q
- phenyl N-[5-[(2R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl]pyrazolo[1,5-a]pyrimidin-3-yl]carbamate
- Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate
-
- Inchi: 1S/C23H19F2N5O2/c24-15-8-9-18(25)17(13-15)20-7-4-11-29(20)21-10-12-30-22(28-21)19(14-26-30)27-23(31)32-16-5-2-1-3-6-16/h1-3,5-6,8-10,12-14,20H,4,7,11H2,(H,27,31)/t20-/m1/s1
- InChI Key: NIGFVSJQARITLT-HXUWFJFHSA-N
- SMILES: FC1C=CC(=CC=1[C@H]1CCCN1C1C=CN2C(=C(C=N2)NC(=O)OC2C=CC=CC=2)N=1)F
Computed Properties
- Exact Mass: 435.150681g/mol
- Monoisotopic Mass: 435.150681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 71.8
- Molecular Weight: 435.4g/mol
Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331379-10mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate |
2135871-21-3 | 95%+ | 10mg |
$338 | 2021-06-16 | |
| Chemenu | CM331379-10mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate |
2135871-21-3 | 95%+ | 10mg |
$240 | 2023-02-17 | |
| eNovation Chemicals LLC | Y1240238-5mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 5mg |
$175 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1240238-10mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 10mg |
$260 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1240238-25mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 25mg |
$495 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1240238-5mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 5mg |
$175 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1240238-25mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 25mg |
$495 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1240238-10mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 10mg |
$260 | 2025-02-19 | |
| Aaron | AR01X09A-5mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 5mg |
$113.00 | 2025-02-12 | |
| Aaron | AR01X09A-10mg |
(R)-Phenyl (5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazol |
2135871-21-3 | 98% | 10mg |
$217.00 | 2025-02-12 |
Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate
Comprehensive Overview of Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate (CAS No. 2135871-21-3)
The compound Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate (CAS No. 2135871-21-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrazolo[1,5-a]pyrimidine core and a pyrrolidine moiety, make it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role in modulating specific biological pathways, which aligns with the growing demand for precision medicine and personalized treatment strategies.
One of the key reasons for the rising interest in Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate is its potential application in addressing unmet medical needs. For instance, its structural similarity to known kinase inhibitors has sparked investigations into its efficacy in treating conditions such as chronic inflammation and metabolic disorders. This aligns with current trends in drug discovery, where small-molecule inhibitors are increasingly being explored for their ability to target specific enzymes or receptors with high selectivity.
From a synthetic chemistry perspective, the preparation of CAS No. 2135871-21-3 involves sophisticated multi-step reactions, including palladium-catalyzed cross-coupling and carbamate formation. These methods are often discussed in the context of green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are keen on optimizing these processes to reduce environmental impact while maintaining high yields and purity, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing.
The pharmacological profile of Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate is another area of active exploration. Preliminary studies suggest that its chiral center (denoted by the (R)-configuration) plays a critical role in its biological activity, emphasizing the importance of stereochemistry in drug design. This is particularly relevant given the increasing focus on enantioselective synthesis and the development of chiral drugs, which often exhibit superior efficacy and reduced side effects compared to their racemic counterparts.
In addition to its therapeutic potential, CAS No. 2135871-21-3 is also being studied for its physicochemical properties, such as solubility, stability, and bioavailability. These factors are crucial for formulation scientists working on drug delivery systems, especially in the context of oral or topical administration. The compound's pyrazolo[1,5-a]pyrimidine scaffold is known to contribute to favorable pharmacokinetic properties, making it a valuable template for further derivatization.
The growing body of literature on Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate underscores its versatility and potential across multiple disciplines. Whether it's its role in structure-activity relationship (SAR) studies or its application in fragment-based drug discovery, this compound continues to inspire innovation in medicinal chemistry. As the scientific community delves deeper into its mechanisms of action, we can expect more breakthroughs that could translate into novel therapies for complex diseases.
Finally, the commercial availability of CAS No. 2135871-21-3 through reputable suppliers has facilitated its adoption in academic and industrial research. This accessibility, coupled with the compound's intriguing properties, positions it as a valuable tool for scientists exploring new frontiers in drug development. With ongoing advancements in analytical techniques and computational modeling, the future of Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate looks promising, offering endless possibilities for innovation and discovery.
2135871-21-3 (Phenyl (R)-(5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)